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Compound of Interest

Compound Name: Esprocarb

Cat. No.: B1220993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Esprocarb as a

reference standard in the quantitative analysis of pesticide residues in environmental and

agricultural matrices. The protocols detailed below are based on established methodologies for

pesticide residue analysis, including sample preparation, extraction, cleanup, and instrumental

analysis.

Introduction
Esprocarb is a thiocarbamate herbicide used to control weeds in paddy rice and other crops.

[1] Monitoring its residues in soil, water, and food commodities is crucial for ensuring

environmental safety and regulatory compliance. Accurate quantification of Esprocarb
residues requires the use of a certified reference standard. This document outlines the

analytical methodologies for using an Esprocarb reference standard for the determination of

its residues in various samples.
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Property Value Reference

Chemical Name

S-Benzyl 1,2-

dimethylpropyl(ethyl)thiocarba

mate

[2]

CAS Number 85785-20-2 [1][2]

Molecular Formula C₁₅H₂₃NOS [2]

Molecular Weight 265.4 g/mol

Quantitative Data Summary
The following tables summarize the typical performance data for the analytical methods

described in this document. These values are provided as a general guideline and may vary

depending on the specific matrix, instrumentation, and laboratory conditions. Method validation

should be performed to determine the actual performance characteristics in your laboratory.

Table 1: Method Detection and Quantification Limits

Matrix Method
Limit of Detection
(LOD) (mg/kg)

Limit of
Quantification
(LOQ) (mg/kg)

Soil
QuEChERS with GC-

MS/MS
0.003 0.01

Rice (Brown)
QuEChERS with LC-

MS/MS
0.001 0.005

Water SPE with LC-MS/MS 0.001 µg/L 0.004 µg/L

Table 2: Recovery and Precision Data
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Matrix
Spiking Level
(mg/kg)

Average Recovery
(%)

Relative Standard
Deviation (RSD)
(%)

Soil 0.01 95 8

0.1 98 6

Rice (Brown) 0.01 92 10

0.1 96 7

Water (µg/L) 0.01 99 5

0.1 102 4

Table 3: Linearity of Calibration

Matrix Calibration Range Correlation Coefficient (r²)

Soil (Matrix-Matched) 0.005 - 0.5 mg/kg > 0.995

Rice (Matrix-Matched) 0.001 - 0.1 mg/kg > 0.998

Water (Solvent-Based) 0.002 - 0.2 µg/L > 0.999

Experimental Protocols
Protocol 1: Analysis of Esprocarb in Soil using
QuEChERS and GC-MS/MS
This protocol is based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged,

and Safe) method for the extraction and cleanup of pesticide residues from soil.

1. Sample Preparation and Extraction:

Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

For dry soil, add 7 mL of deionized water, vortex, and allow to hydrate for 30 minutes.
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Add 10 mL of acetonitrile.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic

dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

Immediately shake vigorously for 1 minute.

Centrifuge at ≥ 5000 rcf for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer 1 mL of the supernatant (acetonitrile layer) to a 2 mL d-SPE tube containing 150 mg

MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18.

Vortex for 30 seconds.

Centrifuge at ≥ 5000 rcf for 2 minutes.

3. Instrumental Analysis (GC-MS/MS):

Transfer the cleaned extract into an autosampler vial.

GC Conditions:

Column: Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

Inlet Temperature: 280 °C.

Injection Volume: 1 µL (splitless).

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Oven Program: Start at 70 °C (hold 2 min), ramp to 150 °C at 25 °C/min, then to 300 °C at

10 °C/min (hold 5 min).

MS/MS Conditions:

Ionization Mode: Electron Ionization (EI).
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Acquisition Mode: Multiple Reaction Monitoring (MRM).

Precursor Ion > Product Ions (Quantifier, Qualifier): To be determined by direct infusion of

the Esprocarb reference standard.

Protocol 2: Analysis of Esprocarb in Rice using
QuEChERS and LC-MS/MS
This protocol is adapted for the analysis of Esprocarb in a high-starch matrix like rice.

1. Sample Preparation and Extraction:

Weigh 5 g of ground brown rice into a 50 mL centrifuge tube.

Add 10 mL of deionized water and let it sit for 10 minutes to reconstitute.

Add 10 mL of acetonitrile and shake vigorously for 1 minute.

Add QuEChERS extraction salts (CEN standard: 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate,

0.5 g disodium citrate sesquihydrate).

Shake vigorously for 1 minute.

Centrifuge at ≥ 5000 rpm for 5 minutes.

2. d-SPE Cleanup:

Follow the same procedure as in Protocol 1, Step 2.

3. Instrumental Analysis (LC-MS/MS):

Dilute the final extract with mobile phase A (e.g., 1:1 v/v).

LC Conditions:

Column: C18 column (e.g., 100 x 2.1 mm, 1.8 µm).

Mobile Phase A: 5 mM ammonium formate in water.
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Mobile Phase B: Acetonitrile.

Gradient: A suitable gradient to achieve good separation.

Flow Rate: 0.3 mL/min.

Injection Volume: 2 µL.

MS/MS Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Acquisition Mode: MRM.

Precursor Ion > Product Ions (Quantifier, Qualifier): To be determined by direct infusion of

the Esprocarb reference standard.

Protocol 3: Analysis of Esprocarb in Water using Solid-
Phase Extraction (SPE) and LC-MS/MS
This protocol is designed for the trace analysis of Esprocarb in water samples.

1. Sample Preparation and SPE:

Filter a 500 mL water sample through a 0.45 µm filter.

Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) with 5 mL of methanol followed by 5 mL

of deionized water.

Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

Wash the cartridge with 5 mL of deionized water.

Dry the cartridge under vacuum for 10 minutes.

Elute the analyte with 6 mL of acetonitrile.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40 °C.
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Reconstitute the residue in 1 mL of the initial mobile phase.

2. Instrumental Analysis (LC-MS/MS):

Follow the same LC-MS/MS conditions as described in Protocol 2, Step 3.

Diagrams
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Caption: Workflow for Esprocarb residue analysis.
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Caption: Role of reference standard in quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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